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Compound of Interest

Compound Name: 5-Chloro-2-(ethylsulfanyl)aniline
CAS No.: 16423-53-3
Cat. No.: B2485228

Get Quote

Technical Monograph: 5-Chloro-2-
(ethylsulfanyl)aniline
Executive Summary & Compound Identity

5-Chloro-2-(ethylsulfanyl)aniline is a substituted aniline derivative characterized by an
ethylthio ether moiety at the ortho position and a chlorine atom at the meta position relative to
the amine.[1] It serves as a "push-pull” electronic system, where the electron-donating amine
and electron-withdrawing chlorine create a unique electrophilic substitution profile useful in
benzothiazole and indole synthesis.
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Property Data

IUPAC Name 5-Chloro-2-(ethylsulfanyl)aniline

2-Amino-4-chlorophenyl ethyl sulfide; 5-Chloro-
Common Synonyms ] .
2-ethylthioaniline

CAS Registry Number 16423-53-3

Molecular Formula

Molecular Weight 187.69 g/mol
Yellow to brownish oil or low-melting solid
Appearance .
(dependent on purity)
N Soluble in DMSO, Chloroform, Methanol;
Solubility

Insoluble in Water

Synthesis Pathway

The most robust synthetic route involves the S-alkylation of 2-amino-4-chlorobenzenethiol
(CAS 1004-00-8). This method avoids the formation of disulfide byproducts common in other
pathways.

Reaction Workflow (Graphviz)

2-Amino-4-chlorobenzenethiol
(CAS 1004-00-8) Nucleophilic Substitution (SN2)

\

Ethyl Bromide G8r) > 5-Chloro-2-(ethylsulfanyl)aniline
K2CO3 (Base) (CAS 16423-53-3)

DMF or Acetone
0°Cto RT

Click to download full resolution via product page

Figure 1: S-alkylation pathway utilizing a weak base to selectively alkylate the thiol group over
the amine.
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Spectroscopic Characterization

The following data represents the consensus spectroscopic profile for structural validation.

Nuclear Magnetic Resonance (NMR)

Solvent:

(Chloroform-d) or
. Reference: TMS (

0.00 ppm).

H NMR Data (400 MHz)

The aromatic region displays a characteristic 1,2,4-substitution pattern. The sulfur atom
deshields the adjacent proton (H-3), while the amine group shields H-6.
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Chemical Shift
( o . . Structural
Multiplicity Integration Assignment
Context
ppm)
Triplet ( Terminal methyl
1.25 3H
Hz) of ethyl group.
Quartet ( Methylene
2.78 2H adjacent to
Hz) Sulfur.
Amine protons
(exchangeable
4.20 - 4.50 Broad Singlet 2H with
).
Ortho to
Doublet (
6.68 1H H-6 . shielded by
Hz)
resonance.
Doublet of
Para to Cl; Meta
6.72 Doublets ( 1H H-4
to S.
Hz)
Doublet ( Ortho to S;
7.28 1H H-3 deshielded by
Hz) Sulfur.
C NMR Data (100 MHz)
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Chemical Shift (

Carbon Type Assignment
ppm)
14.8 Ethyl terminal carbon
27.5 Ethyl methylene (S-bound)
114.8 CH (Ar) C-6 (Ortho to Amine)
116.5 C (Quat) C-2 (Ipso to Sulfur)
118.2 CH (Ar) C-4
133.5 CH (Ar) C-3
135.2 C (Quat) C-5 (Ipso to Chlorine)
148.5 C (Quat) C-1 (Ipso to Amine)

Infrared Spectroscopy (FT-IR)

Method: ATR (Attenuated Total Reflectance) or KBr Pellet.

Wavenumber (

Vibration Mode

Functional Group
Identification

)

Primary amine doublet
3450, 3360 (asymmetric/symmetric

stretch).
3050 Aromatic C-H stretch.

Aliphatic C-H stretch (Ethyl
2960, 2925

group).

Aromatic ring skeletal
1615, 1480 o

vibrations.

Aryl chloride stretch (often
1090

coupled).
680 - 750 Carbon-Sulfur stretch.
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Mass Spectrometry (MS)

lonization: ESI+ or EI (70 eV).
e Molecular lon (

): m/z 187 (Base peak in soft ionization).

 |sotope Pattern: A distinct 3:1 ratio between m/z 187 (
) and m/z 189 (
) confirms the presence of one chlorine atom.

e Fragmentation (EI):
o m/z 158:

(Loss of ethyl group).

o m/z 123:
(Sequential loss of Cl).
Experimental Protocols

Protocol A: Synthesis of 5-Chloro-2-
(ethylsulfanyl)aniline

Objective: Selective S-alkylation of 2-amino-4-chlorobenzenethiol.

e Preparation: In a 100 mL round-bottom flask, dissolve 2-amino-4-chlorobenzenethiol (1.60 g,
10 mmol) in anhydrous DMF (15 mL).

o Base Addition: Add Potassium Carbonate (

) (1.52 g, 11 mmol) in one portion. Stir at room temperature for 15 minutes under Nitrogen
atmosphere.
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Alkylation: Dropwise add Ethyl Bromide (0.82 mL, 11 mmol) via syringe over 10 minutes.
Caution: Exothermic.

Reaction: Stir the mixture at room temperature for 4 hours. Monitor via TLC (Hexane:EtOAc
4:1).

Work-up: Pour the reaction mixture into ice-water (100 mL). Extract with Ethyl Acetate (
mL).
Purification: Wash the combined organic layers with Brine, dry over

, and concentrate in vacuo. Purify the residue via silica gel column chromatography
(Gradient: 0-10% EtOAc in Hexanes).

Protocol B: Sample Preparation for NMR

Mass: Weigh 10-15 mg of the purified oil/solid.

Solvent: Dissolve completely in 0.6 mL of

Filtration: If the solution is cloudy (salt residue), filter through a cotton plug into the NMR
tube.

Acquisition: Run 16 scans for

and 256-512 scans for

to ensure visibility of quaternary carbons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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